Cas no 868054-25-5 (1-3-(Trifluoromethoxy)BenzylPiperazine)

• Product Name: 1-3-(Trifluoromethoxy)BenzylPiperazine
• CAS No: 868054-25-5
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• MDL: MFCD07368740
• CID: 2625369
• PubChem ID: 2783201
• Update Time: 2025-06-11

1-3-(Trifluoromethoxy)BenzylPiperazine Chemical and Physical Properties

Names and Identifiers

• 1-3-(Trifluoromethoxy)BenzylPiperazine
• 1-{[3-(trifluoromethoxy)phenyl]methyl}piperazine
• SCHEMBL4222828
• CS-0226709
• MFCD07368740
• 1-[[3-(trifluoromethoxy)phenyl]methyl]piperazine
• GOLWWZWJWXGGPC-UHFFFAOYSA-N
• AKOS023032319
• 868054-25-5
• 1-(3-(Trifluoromethoxy)benzyl)piperazine
• EN300-1932553
• PS-6407

• MDL： MFCD07368740
• Inchi： 1S/C12H15F3N2O/c13-12(14,15)18-11-3-1-2-10(8-11)9-17-6-4-16-5-7-17/h1-3,8,16H,4-7,9H2
• InChI Key： GOLWWZWJWXGGPC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 260.11364759Da
• Monoisotopic Mass: 260.11364759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 82/0.03mm
• Flash Point: 125.5±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-3-(Trifluoromethoxy)BenzylPiperazine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-3-(Trifluoromethoxy)BenzylPiperazine

Introduction to 1-3-(Trifluoromethoxy)BenzylPiperazine (CAS No. 868054-25-5)

1-3-(Trifluoromethoxy)BenzylPiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 868054-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethoxy substituent on the benzylpiperazine core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic profiles of molecules. Fluoro substitution is a common strategy in medicinal chemistry, as fluorine atoms can enhance metabolic stability, improve binding affinity, and alter lipophilicity. In the context of 1-3-(Trifluoromethoxy)BenzylPiperazine, this moiety likely contributes to its solubility, bioavailability, and interaction with biological targets. The benzylpiperazine backbone, on the other hand, is known for its role in central nervous system (CNS) drugs, where it often serves as a pharmacophore for modulating neurotransmitter systems.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel piperazine derivatives like 1-3-(Trifluoromethoxy)BenzylPiperazine. These methodologies allow researchers to predict and validate the biological activity of compounds with high precision. Studies have indicated that piperazine-based molecules can exhibit a range of effects, including antipsychotic, antidepressant, anxiolytic, and anti-inflammatory properties. The introduction of the trifluoromethoxy group may further refine these activities by enhancing selectivity and potency.

In particular, research has focused on leveraging the structural features of 1-3-(Trifluoromethoxy)BenzylPiperazine to develop novel therapeutics for neurological disorders. Piperazine derivatives have been investigated for their potential in treating conditions such as schizophrenia, depression, and anxiety disorders. The unique combination of a benzyl group and a trifluoromethoxy substituent may provide a balanced profile that optimizes receptor binding while minimizing side effects. Preliminary studies suggest that this compound may interact with serotonin receptors (5-HT receptors), which are critical targets in managing mood and cognitive functions.

The synthesis of 1-3-(Trifluoromethoxy)BenzylPiperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include the formation of the piperazine ring followed by functionalization with the benzyl group and subsequent introduction of the trifluoromethoxy moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring that the desired substitution pattern is obtained.

From a pharmaceutical perspective, the development of 1-3-(Trifluoromethoxy)BenzylPiperazine aligns with current trends in drug design, where structural optimization is driven by both empirical data and computational modeling. The trifluoromethoxy group not only enhances physicochemical properties but also opens avenues for further derivatization. Researchers are exploring analogs with different substituents to assess their impact on biological activity. Such modifications may lead to compounds with improved efficacy or reduced toxicity.

One notable application of 1-3-(Trifluoromethoxy)BenzylPiperazine is in preclinical research aimed at identifying new treatments for CNS disorders. Animal models have been instrumental in evaluating its potential as an antipsychotic or antidepressant agent. Initial findings suggest that this compound may exhibit properties similar to established drugs in these therapeutic areas while offering unique advantages due to its structural features. Further investigation into its mechanism of action could provide insights into how it modulates neurotransmitter systems.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The incorporation of fluorine into drug molecules has been associated with improved pharmacological profiles across various therapeutic classes. In 1-3-(Trifluoromethoxy)BenzylPiperazine, the trifluoromethoxy group likely contributes to metabolic stability by resisting degradation from cytochrome P450 enzymes. This stability can prolong the compound's half-life in vivo, enhancing its therapeutic window. Additionally, fluorine substitution can influence electronic distributions within the molecule, affecting its binding interactions with biological targets.

As research progresses, 1-3-(Trifluoromethoxy)BenzylPiperazine is expected to serve as a foundation for developing next-generation therapeutics. Its unique structure provides a versatile platform for medicinal chemists to explore new chemical space. By combining traditional synthetic approaches with modern computational tools, scientists can systematically optimize this compound for specific applications. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process by predicting promising derivatives before experimental validation.

The future directions for studying 1-3-(Trifluoromethoxy)BenzylPiperazine include evaluating its interactions with other biological pathways beyond serotonin receptors. Investigating its potential as an antagonist or agonist at various G-protein coupled receptors (GPCRs) could uncover additional therapeutic applications. Furthermore, exploring its effects on enzymes involved in neurotransmitter metabolism may reveal novel mechanisms of action that could be exploited for treating neurological disorders.

In conclusion,1-3-(Trifluoromethoxy)BenzylPiperazine (CAS No. 868054-25-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities。 The combination of a benzylpiperazine core with a trifluoromethoxy substituent offers a promising scaffold for developing innovative therapeutics。 As research continues， this compound will likely play a crucial role in addressing unmet medical needs， particularly in neurological disorders。 Its development underscores the importance of structural optimization and interdisciplinary collaboration in advancing drug discovery efforts。